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Compound of Interest

Benzyl 3-hydroxy-2,2-
Compound Name:

dimethylpropanoate
CAS No.: 17701-61-0
Cat. No.: B103725

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 3-hydroxy-2,2-dimethylpropanoate is a key chemical intermediate, notably utilized as
a building block in the synthesis of more complex molecules, particularly within the field of
targeted protein degradation. Its structure, featuring a benzyl-protected carboxylic acid and a
primary alcohol on a neopentyl scaffold, provides a versatile platform for chemical modification.
This guide offers a comprehensive overview of its chemical and physical properties, a detailed
synthesis protocol, analytical methodologies, and its application in the development of
proteolysis-targeting chimeras (PROTACS).

Chemical and Physical Properties

Benzyl 3-hydroxy-2,2-dimethylpropanoate is a colorless to light yellow liquid at room
temperature. A summary of its key quantitative data is presented in the table below.
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Property Value Source
Molecular Weight 208.25 g/mol [1]
Molecular Formula C12H1603 [1]
CAS Number 17701-61-0 [1]
Boiling Point 117-118 °C at 0.1 Torr [1]

Density (Predicted)

1.100 + 0.06 g/cm?3

[1]

pKa (Predicted) 14.16 £ 0.10 [1]
XLogP3 (Predicted) 1.8 [2]
Polar Surface Area (PSA) 46.5 Az [2]

Storage Temperature

Room Temperature (sealed in

dry conditions)

[1]

Synthesis

A common and effective method for the synthesis of Benzyl 3-hydroxy-2,2-

dimethylpropanoate involves the esterification of 3-hydroxy-2,2-dimethylpropanoic acid with

benzyl bromide.

Experimental Protocol: Synthesis of Benzyl 3-hydroxy-
2,2-dimethylpropanoate[1]

Materials:

3-Hydroxy-2,2-dimethylpropanoic acid (Hydroxypivalic acid)

Benzyl bromide

Potassium bicarbonate (KHCOs)

N,N-Dimethylformamide (DMF)

Ethyl acetate
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Hexane

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Procedure:

In a round-bottom flask, dissolve 10.0 g of 3-hydroxy-2,2-dimethylpropanoic acid in 150 mL
of N,N-dimethylformamide.

To this solution, add 10.2 g of potassium bicarbonate.

Slowly add 10.7 mL of benzyl bromide to the reaction mixture dropwise.

Stir the reaction mixture at room temperature for 16 hours.

Upon completion of the reaction (monitored by TLC), add 300 mL of water to the mixture.

Extract the aqueous mixture twice with 200 mL portions of a 4:1 ethyl acetate/hexane
solution.

Combine the organic layers and wash with 200 mL of saturated aqueous sodium chloride
solution.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent and concentrate the filtrate under reduced
pressure to remove the solvent.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate
gradient to yield the pure Benzyl 3-hydroxy-2,2-dimethylpropanoate.
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Starting Materials

3-Hydroxy-2,2-dimethylpropanoic acid Benzyl bromide KHCOs DMF (Solvent)

Reaction Conditions
\ 4

Stirring at Room Temperature
(16 hours)

Workup
y

Addition of Water

:

Extraction with
Ethyl Acetate/Hexane

:

Washing with Brine

\

Drying over MgSOa

:

Solvent Removal

Purification

Silica Gel Column Chromatography

Benzyl 3-hydroxy-2,2-dimethylpropanoate
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PROTAC Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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